3-Bromo-4-fluorothieno[2,3-c]pyridine

• Molecular Formula: C7H3BrFNS
• Molecular Weight: 232.07 g/mol
• IUPAC Name: 3-bromo-4-fluorothieno[2,3-c]pyridine
• InChI: InChI=1S/C7H3BrFNS/c8-4-3-11-6-2-10-1-5(9)7(4)6/h1-3H
• InChI Key: MIEUWSKVMFKFSW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C=N1)SC=C2Br)F

Description

3-Bromo-4-fluorothieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C7H3BrFNS and its molecular weight is 232.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluorothieno[2,3-c]pyridine (100 mg, 0.653 mmol) and sodium acetate (109 mg, 1.30 mmol) in acetic acid (2.65 mL) was added bromine (101 uL, 1.96 mmol). The reaction was heated in a microwave at 90° C. for 90 min. The reaction was concentrated. Purification by ISCO chromatography (5 to 40% ethyl acetate:heptane) afforded 77 mg (51%) of the title compound as a white solid. 1H NMR (400 MHz, CDCl3): δ 8.96 (s, 1 H), 8.40 (d, J=2.3 Hz, 1 H), 7.67 (d, J=0.8 Hz, 1 H); MS (ESI): 231.99, 233.95 [M+H]+; HPLC tR=3.28 min (ZQ3, polar—4 min).